Cas no 2097940-28-6 ((2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-phenylprop-2-enamide)

• Product Name: (2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-phenylprop-2-enamide
• CAS No: 2097940-28-6
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 5469148
• Update Time: 2025-06-08

(2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-phenylprop-2-enamide
• (E)-N-(2,3-dihydro-1-benzofuran-3-ylmethyl)-3-phenylprop-2-enamide

• Inchi： 1S/C18H17NO2/c20-18(11-10-14-6-2-1-3-7-14)19-12-15-13-21-17-9-5-4-8-16(15)17/h1-11,15H,12-13H2,(H,19,20)/b11-10+
• InChI Key： KOHVIDCGJDOVGK-ZHACJKMWSA-N
• SMILES： O1C2C=CC=CC=2C(CNC(/C=C/C2C=CC=CC=2)=O)C1

Computed Properties

• Exact Mass: 279.125928785 g/mol
• Monoisotopic Mass: 279.125928785 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3
• Molecular Weight: 279.3

Additional information on (2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-phenylprop-2-enamide

Research Brief on (2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-phenylprop-2-enamide (CAS: 2097940-28-6)

In recent years, the compound (2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-phenylprop-2-enamide (CAS: 2097940-28-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzofuran and phenylprop-2-enamide structural motifs, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of (2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-phenylprop-2-enamide involves a multi-step process that includes the condensation of 2,3-dihydro-1-benzofuran-3-carbaldehyde with 3-phenylprop-2-enoic acid derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have also explored various analogs to optimize its pharmacological properties.

Biological studies have revealed that (2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-phenylprop-2-enamide exhibits notable activity as a modulator of specific signaling pathways, particularly those involved in inflammation and cancer progression. In vitro assays have demonstrated its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are critical targets in anti-inflammatory and anti-cancer therapies. Additionally, preliminary in vivo studies in rodent models have shown reduced tumor growth and inflammation markers, suggesting its potential as a therapeutic agent.

Further investigations into the compound's mechanism of action have highlighted its interaction with cellular receptors and transcription factors. For instance, it has been shown to downregulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, while upregulating anti-inflammatory mediators like IL-10. These findings position (2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-phenylprop-2-enamide as a promising candidate for the development of novel anti-inflammatory and anti-neoplastic drugs.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Current research efforts are focused on optimizing the compound's formulation and delivery systems to enhance its therapeutic efficacy and safety profile.

In conclusion, (2E)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-phenylprop-2-enamide (CAS: 2097940-28-6) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Continued research into its synthesis, mechanism of action, and therapeutic potential will be critical in advancing this compound toward clinical applications.